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Introduction
Nickel-60 (⁶⁰Ni) is one of the five stable isotopes of nickel, a transition metal with significant

applications across various scientific and industrial domains. As a stable nuclide, ⁶⁰Ni does not

undergo radioactive decay, making it a crucial reference point in nuclear physics and

geochemistry. Its properties are of particular interest to researchers in fields ranging from

nuclear structure physics and astrophysics to materials science and, increasingly, in

specialized areas of drug development where isotopic labeling and analysis are employed. This

in-depth technical guide provides a comprehensive overview of the core fundamental

properties of Nickel-60, including detailed experimental methodologies for their determination

and visual representations of key nuclear processes.

Core Nuclear and Atomic Properties
The fundamental characteristics of an atomic nucleus are defined by its composition and

energetic state. For Nickel-60, these properties have been determined through a variety of

experimental techniques over decades of research.

Quantitative Data Summary
The following tables summarize the key quantitative data for Nickel-60, providing a quick

reference for researchers.
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Table 1: Isotopic and Atomic Properties of Nickel-60

Property Value Reference

Natural Isotopic Abundance 26.2231% [1][2]

Atomic Mass 59.930786 u [1]

Number of Protons (Z) 28 [1]

Number of Neutrons (N) 32 [1]

Mass Number (A) 60 [1]

Nuclear Spin and Parity (J^π) 0+ [1]

Half-life Stable [1]

Table 2: Nuclear Binding and Energy Properties of Nickel-60

Property Value Reference

Mass Excess -64.47243 MeV [1]

Binding Energy per Nucleon 8.78076247 MeV [1]

Neutron Separation Energy

(S_n)
11.38773(5) MeV [1]

Proton Separation Energy

(S_p)
9.53238(20) MeV [1]

Experimental Protocols
The precise determination of the fundamental properties of Nickel-60 relies on sophisticated

experimental techniques. The following sections detail the methodologies for key experiments.

Determination of Isotopic Abundance and Atomic Mass
via Mass Spectrometry
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The isotopic composition and precise atomic mass of nickel are determined using thermal

ionization mass spectrometry (TIMS). This technique provides high-precision measurements

essential for establishing standard atomic weights.

Methodology:

Sample Preparation: A highly purified sample of nickel is dissolved in nitric acid to create a

nickel nitrate solution. For calibration, synthetic isotopic mixtures are prepared from

isotopically enriched ⁵⁸Ni, ⁶⁰Ni, ⁶¹Ni, ⁶²Ni, and ⁶⁴Ni solutions.

Ionization: A small amount of the nickel nitrate solution is deposited onto a high-purity

rhenium filament. The filament is heated in the mass spectrometer's ion source, causing the

nickel to ionize and emit positive ions (Ni⁺).

Mass Separation: The Ni⁺ ions are accelerated into a magnetic field. The magnetic field

deflects the ions according to their mass-to-charge ratio (m/z). Lighter isotopes are deflected

more than heavier isotopes.

Detection: A detector system, typically a Faraday cup or an electron multiplier, measures the

ion current for each separated isotope beam.

Data Analysis: The ratio of the ion currents for each isotope is used to calculate the relative

isotopic abundances. The precise atomic mass is determined by comparing the deflection of

⁶⁰Ni⁺ ions to that of a known mass standard.

A general workflow for this process is illustrated in the diagram below.

Sample Preparation Mass Spectrometry Data Analysis

Purified Nickel Sample Dissolution in Nitric Acid Thermal Ionization Mass Separation (Magnetic Field) Ion Detection Calculate Isotope Ratios Determine Isotopic Abundance & Atomic Mass

Click to download full resolution via product page

General workflow for determining isotopic abundance and atomic mass using TIMS.
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Investigation of Nuclear Structure via Gamma-Ray
Spectroscopy
The excited states of the Nickel-60 nucleus are studied through gamma-ray spectroscopy,

often by observing the decay of its parent nuclide, Cobalt-60 (⁶⁰Co).

Methodology:

Source Preparation: A calibrated Cobalt-60 source is used. ⁶⁰Co undergoes beta decay to

excited states of ⁶⁰Ni.

Gamma-Ray Detection: A high-purity germanium (HPGe) detector or a sodium iodide (NaI)

scintillation detector is used to detect the gamma rays emitted as the excited ⁶⁰Ni nucleus

de-excites to its ground state.

Signal Processing: The detector signal is amplified and processed by a multi-channel

analyzer (MCA), which sorts the pulses by their amplitude (proportional to the gamma-ray

energy).

Spectrum Analysis: The resulting energy spectrum shows distinct peaks corresponding to the

energies of the emitted gamma rays. The energies of these peaks are used to construct the

nuclear energy level scheme of ⁶⁰Ni.

Angular Correlation (Advanced): To determine the spin and parity of the nuclear levels,

gamma-gamma angular correlation measurements can be performed. This involves using

two detectors to measure the coincidence counting rate as a function of the angle between

the two emitted gamma rays.

Nuclear Decay and Production Pathways
While Nickel-60 itself is stable, its existence and abundance are linked to the decay of other

nuclides.

Production from Cobalt-60 Decay
A primary terrestrial source of Nickel-60 is the beta decay of Cobalt-60. This decay process is

fundamental in various applications, including radiotherapy and industrial irradiation, where
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⁶⁰Co is used as a gamma-ray source. The decay scheme is as follows:

Cobalt-60 (in its ground state) undergoes beta decay to an excited state of Nickel-60. This is

followed by the emission of two gamma rays in a cascade as the Nickel-60 nucleus de-excites

to its stable ground state.

The decay pathway is visualized in the following diagram:

Cobalt-60 Nickel-60

⁶⁰Co ⁶⁰Ni* (Excited State)β⁻ decay
⁶⁰Ni (Ground State)γ decay (1.17 & 1.33 MeV)

Click to download full resolution via product page

Simplified decay scheme of Cobalt-60 to Nickel-60.

Cosmogenic Origin: The ⁶⁰Fe-⁶⁰Ni System
In astrophysics, the abundance of Nickel-60 provides insights into the early history of the solar

system. ⁶⁰Ni is the stable daughter product of the extinct radionuclide Iron-60 (⁶⁰Fe), which has

a half-life of 2.6 million years. The presence of excess ⁶⁰Ni in meteorites compared to the

terrestrial abundance is evidence for the presence of live ⁶⁰Fe in the early solar system, likely

injected from a nearby supernova.

Applications in Research and Drug Development
While stable isotopes like Nickel-60 are not radioactive, they have important applications:

Isotopic Labeling: In metabolic studies and drug development, compounds can be

synthesized with an enriched amount of a specific stable isotope. The fate of the compound

in a biological system can then be traced using mass spectrometry, which can distinguish

between the isotopically labeled compound and its natural counterpart.

Nuclear Physics Research: As a stable nucleus with a well-defined structure, ⁶⁰Ni serves as

a benchmark for testing and refining nuclear models.
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Geochemical and Cosmochemical Tracing: Variations in the isotopic ratios of nickel,

including ⁶⁰Ni, are used to trace geological processes and to study the origin and evolution of

planetary bodies.[3]

Conclusion
Nickel-60 is a stable isotope with well-characterized fundamental properties that are of

significant interest to a broad range of scientific disciplines. Its stability, natural abundance, and

relationship with important radionuclides like Cobalt-60 and Iron-60 make it a valuable subject

of study. The experimental methodologies outlined in this guide, particularly mass spectrometry

and gamma-ray spectroscopy, are crucial for the continued investigation of ⁶⁰Ni and other

nuclides, underpinning advances in nuclear physics, geochemistry, and the life sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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